Cas no 32737-03-4 (2-(2'-Furyl)-6-methylpyrazin)

2-(2'-Furyl)-6-methylpyrazin structure
2-(2'-Furyl)-6-methylpyrazin structure
Product Name:2-(2'-Furyl)-6-methylpyrazin
CAS No:32737-03-4
MF:C9H8N2O
MW:160.17262172699
CID:2019432
PubChem ID:6429276
Update Time:2025-04-21

2-(2'-Furyl)-6-methylpyrazin Chemical and Physical Properties

Names and Identifiers

    • 2-(2'-Furyl)-6-methylpyrazin
    • 2-(2-Furyl)-6-methylpyrazin
    • 2-furan-2-yl-6-methyl-pyrazine
    • 2-(2'-furyl)-6-methylpyrazine
    • 2-Methyl-6-(2'-furyl)pyrazine
    • TCN0VZN3Q2
    • 32737-03-4
    • 2-(2-Furyl)-6-methylpyrazine
    • Pyrazine, 2-(2-furanyl)-6-methyl-
    • 2-(furan-2-yl)-6-methylpyrazine
    • 2-(2-Furanyl)-6-methylpyrazine
    • SCHEMBL3533444
    • UNII-TCN0VZN3Q2
    • Inchi: 1S/C9H8N2O/c1-7-5-10-6-8(11-7)9-3-2-4-12-9/h2-6H,1H3
    • InChI Key: HEVHVDDCDVZQTL-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C1C=NC=C(C)N=1

Computed Properties

  • Exact Mass: 160.063662883Da
  • Monoisotopic Mass: 160.063662883Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 38.9Ų
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